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Compound of Interest

Compound Name:
2,2'-Dihydroxy-4',6'-

dimethoxychalcone

Cat. No.: B1337040

Get Quote

Topic: 2,2'-Dihydroxy-4',6'-dimethoxychalcone Proper Disposal Procedures Role: Senior

Application Scientist Audience: Researchers, Laboratory Managers, and EHS Officers[1]

Executive Summary & Chemical Profile
2,2'-Dihydroxy-4',6'-dimethoxychalcone (DDC) is a bioactive flavonoid derivative often

utilized in antiproliferative and anti-inflammatory research.[1] While not classified as an acutely

toxic "P-listed" substance under US EPA RCRA regulations, it poses specific environmental

risks—specifically WGK 3 (Severe Hazard to Waters)—and is a Category 2 Skin/Eye Irritant.[1]

As a Senior Application Scientist, my directive is clear: Treat this compound as a high-priority

environmental pollutant. The disposal protocol below prioritizes the prevention of aquatic

release and the mitigation of contact dermatitis caused by its phenolic moieties.
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Property Data Operational Implication

Physical State Yellow Crystalline Solid

High risk of dust generation;

use weighing boats and

antistatic devices.[1]

Combustibility
Storage Class 11 (Combustible

Solid)

Do not dispose of in general

trash; risk of fire in compactor.

Aquatic Toxicity WGK 3 (Severe Hazard)
ZERO DRAIN DISPOSAL. All

rinsates must be collected.

Reactivity Phenolic (Weak Acid)
Incompatible with strong

oxidizers and strong bases.

Signal Word WARNING
Causes skin/eye irritation

(H315/H319).[2]

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for handling phenolic chalcones due to potential

permeation.

Hand Protection:Double-gloving is required.[1] Inner layer: Latex or Nitrile (4 mil). Outer

layer: Nitrile (minimum 5 mil).[1]

Respiratory Protection: If handling >50 mg of dry powder outside a fume hood, an N95

respirator is mandatory to prevent mucous membrane irritation.

Eye Protection: Chemical splash goggles (ANSI Z87.[1]1) are preferred over safety glasses

due to the fine particulate nature of the solid.

Operational Disposal Workflow
The following protocols are designed to ensure compliance with RCRA (40 CFR 261) and Best

Management Practices (BMP) for bioactive organics.

Scenario A: Disposal of Pure Solid (Expired or Surplus)
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Rationale: Incineration is the only validated method to destroy the chalcone backbone

effectively.

Containment: Transfer the solid DDC into a screw-top glass vial or a high-density

polyethylene (HDPE) wide-mouth jar.

Labeling: Affix a hazardous waste label.

Constituent: "2,2'-Dihydroxy-4',6'-dimethoxychalcone"[1][3]

Hazard Checkbox: "Toxic" and "Irritant."[2]

Secondary Packaging: Place the primary container into a transparent, sealable bag (e.g.,

Ziploc) to contain any exterior dust.

Disposal Stream: Deposit into the Solid Hazardous Waste Drum (typically black or yellow

barrel) destined for high-temperature incineration.[1]

Scenario B: Disposal of Solutions (HPLC Waste / Mother
Liquors)
Rationale: Segregation is critical. Halogenated solvents (e.g., DCM) require different

incineration protocols than non-halogenated solvents (e.g., Ethanol/DMSO).

Identify the Solvent:

Group 1 (Non-Halogenated): Ethanol, Methanol, DMSO, Acetone.

Group 2 (Halogenated): Dichloromethane (DCM), Chloroform.

Pre-Disposal Check: Ensure the solution pH is between 5 and 9. If the solution is highly

acidic (due to added TFA or HCl), neutralize strictly if your local EHS protocol requires it;

otherwise, tag as "Acidic Organic Waste."

Transfer: Pour into the appropriate waste carboy (See Diagram below).

Crucial Step: Do NOT fill carboys >90% full. Leave headspace for vapor expansion.
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Rinsing: Triple-rinse the original vessel with the same solvent used in the experiment. Add

this rinsate to the waste carboy. Do not rinse with water down the sink.

Scenario C: Contaminated Debris (Weigh Boats,
Syringes, Gloves)

Solids: Weigh boats and gloves contaminated with visible yellow powder must be placed in a

Hazardous Solid Waste bag (clear or red, depending on facility).

Sharps: Syringes used for DDC injection must go into a Hard-Walled Biohazard/Sharps

Container, regardless of whether they are "biohazardous" in the biological sense.[1] This

prevents downstream injury and chemical exposure.

Visual Decision Logic (Disposal Flowchart)
The following diagram illustrates the decision-making process for segregating DDC waste

streams.
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Waste Generation:
2,2'-Dihydroxy-4',6'-dimethoxychalcone
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 2,2'-Dihydroxy-4',6'-dimethoxychalcone waste

streams based on physical state and solvent composition.[1]

Spill Management Protocol
In the event of a spill, immediate action prevents the spread of fine particulate matter.
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Spill Type Immediate Action Cleanup Material Disposal

Dry Powder

STOP. Do not sweep

vigorously (creates

dust).[1]

Cover with wet paper

towels (water or

ethanol) to dampen.

Scoop up.

Solid Hazardous

Waste

Liquid (Small)
Alert nearby

personnel.

Absorbent pads or

vermiculite.

Solid Hazardous

Waste

Skin Contact
Remove contaminated

clothing.

Wash with soap and

water for 15 minutes.

[4]

N/A (Medical Review)

Critical Note: Do not use bleach (sodium hypochlorite) to clean spills of this compound

immediately. While oxidation is a degradation pathway, uncontrolled mixing of strong oxidizers

with bulk phenolics can be exothermic. Use simple soap/water or ethanol for physical removal

first.

Regulatory & Compliance Documentation
When filling out your institution's waste tags, use the following data to ensure EHS compliance.

Proper Shipping Name: Waste Environmentally Hazardous Substance, Solid, n.o.s. (2,2'-
Dihydroxy-4',6'-dimethoxychalcone).[1]

RCRA Waste Codes:

If pure: Not strictly P-listed, but treat as Toxic.[1]

If in Acetone/Methanol: Add D001 (Ignitable).[1]

If in DCM: Add F002 (Spent Halogenated Solvent).[1]

WGK Classification: Class 3 (Severe Hazard to Waters) – Strictly enforce "No Drain

Disposal".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/idf00125
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22158~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:45:13~~4-Methoxychalcone~~
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.tcichemicals.com/SG/zh/sds/C3280_JP_EN.pdf
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.benchchem.com/product/b1337040/docs?utm_src=pdf-body#2-2-dihydroxy-4-6-dimethoxychalcone-proper-disposal-procedures
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/idf00125
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.benchchem.com/product/b1337040?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/sds/2-6-dihydroxy-3-4-dimethoxychalcone-pd180521127574.html
https://www.carlroth.com/medias/SDB-4039-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU1NjV8YXBwbGljYXRpb24vcGRmfGFEZzVMMmczT0M4NU1UZ3lNamMwTXpnM09UazRMMU5FUWw4ME1ETTVYMDFVWDBWT0xuQmtaZ3wxNDEzMjY2YWE0NTVkMWM5ZjFmNTViNDdkODJiNTNkZjE2YjI0MTQ5ODZhNWMxZTAwNjNhMjRmZDNkZjFkMDgw
https://www.sigmaaldrich.com/TW/zh/product/aldrich/idf00125
https://www.extrasynthese.com/MSDS/GBR/1080_2_6_dihydroxy_4_4_dimethoxychalcone_MSDS_FDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22158~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:45:13~~4-Methoxychalcone~~
https://www.tcichemicals.com/SG/zh/sds/C3280_JP_EN.pdf
https://www.benchchem.com/product/b1337040/docs#2-2-dihydroxy-4-6-dimethoxychalcone-proper-disposal-procedures
https://www.benchchem.com/product/b1337040/docs#2-2-dihydroxy-4-6-dimethoxychalcone-proper-disposal-procedures
https://www.benchchem.com/product/b1337040/docs#2-2-dihydroxy-4-6-dimethoxychalcone-proper-disposal-procedures
https://www.benchchem.com/product/b1337040/docs#2-2-dihydroxy-4-6-dimethoxychalcone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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